Thiazole-4-carboxaldehyde

• IUPAC Name: 1,3-thiazole-4-carbaldehyde
• InChI: InChI=1S/C4H3NOS/c6-1-4-2-7-3-5-4/h1-3H
• InChI Key: WRFKSVINLIQRKF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CS1)C=O
• Molecular Formula: C4H3NOS
• DSSTOX Substance ID: DTXSID20376815
• Molecular Weight: 113.14 g/mol
• CAS No.: 3364-80-5

Description

Thiazole-4-carboxaldehyde is a heterocyclic organic compound with the molecular formula C4H3NOS. It features a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. This compound is a derivative of thiazole, a versatile scaffold in medicinal chemistry known for its diverse biological activities . This compound is used as an intermediate in the synthesis of various pharmaceuticals and biologically active agents .

Preparation Methods

Synthetic Routes and Reaction Conditions: Thiazole-4-carboxaldehyde can be synthesized through several methods. One common approach involves the reaction of thiazole with formylating agents. For instance, the Vilsmeier-Haack reaction, which uses N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl3), is a widely used method . Another method involves the oxidation of thiazole-4-methanol using oxidizing agents like pyridinium chlorochromate (PCC) .

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The choice of solvents, temperature control, and purification techniques are crucial factors in the industrial synthesis process .

Chemical Reactions Analysis

Types of Reactions: Thiazole-4-carboxaldehyde undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form thiazole-4-carboxylic acid using oxidizing agents like potassium permanganate (KMnO4).

Reduction: Reduction of this compound can yield thiazole-4-methanol using reducing agents such as sodium borohydride (NaBH4).

Substitution: Electrophilic substitution reactions can occur at the C-2 position of the thiazole ring, while nucleophilic substitution can take place at the C-5 position.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), pyridinium chlorochromate (PCC)

Reduction: Sodium borohydride (NaBH4)

Substitution: Various electrophiles and nucleophiles depending on the desired substitution.

Major Products Formed:

Oxidation: Thiazole-4-carboxylic acid

Reduction: Thiazole-4-methanol

Substitution: Substituted thiazole derivatives.

Scientific Research Applications

Thiazole-4-carboxaldehyde has a wide range of applications in scientific research, including:

Chemistry: It serves as a building block for the synthesis of more complex thiazole derivatives with potential biological activities.

Biology: this compound derivatives have been studied for their antimicrobial, antifungal, and antiviral properties.

Medicine: It is used in the development of pharmaceuticals with potential anticancer, anti-inflammatory, and neuroprotective effects.

Industry: this compound is employed in the production of dyes, biocides, and chemical reaction accelerators.

Mechanism of Action

The mechanism of action of thiazole-4-carboxaldehyde and its derivatives involves interactions with various molecular targets and pathways. For example, some thiazole derivatives exhibit anticancer activity by inhibiting enzymes like inosine monophosphate dehydrogenase (IMPDH) and inducing apoptosis in cancer cells . Other derivatives may act as antimicrobial agents by disrupting bacterial cell wall synthesis or inhibiting essential enzymes .

Comparison with Similar Compounds

• Thiazole-2-carboxaldehyde
• Thiazole-5-carboxaldehyde
• Thiazole-4-methanol
• Thiazole-4-carboxylic acid

Biological Activity

Thiazole-4-carboxaldehyde is a heterocyclic compound that has garnered significant attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, structure-activity relationships, and potential therapeutic applications.

This compound possesses a thiazole ring, which is a five-membered aromatic heterocycle containing sulfur and nitrogen. The presence of the aldehyde group enhances its reactivity, allowing for various chemical modifications that can lead to compounds with improved biological activity.

Biological Activities

This compound and its derivatives have been studied for their broad spectrum of biological activities, including:

• Antimicrobial Activity : Thiazole derivatives exhibit significant antimicrobial properties against various bacterial strains and fungi. For instance, compounds derived from this compound have shown notable activity against Staphylococcus aureus and Escherichia coli .
• Anticancer Activity : Research indicates that thiazole derivatives can inhibit the proliferation of cancer cells. For example, a study demonstrated that certain thiazole derivatives showed potent antiproliferative effects against melanoma and prostate cancer cell lines, with IC50 values in the low nanomolar range .
• Antioxidant Activity : The antioxidant potential of thiazole derivatives has been evaluated using various assays. Compounds derived from this compound exhibited significant radical scavenging activity, comparable to standard antioxidants like ascorbic acid .

Structure-Activity Relationships (SAR)

The biological activity of thiazole derivatives is highly dependent on their structural modifications. Studies have shown that substituents at specific positions on the thiazole ring can enhance or diminish biological activity. For instance, introducing electron-withdrawing groups at the para position of phenyl rings attached to the thiazole scaffold has been associated with increased anticancer activity .

Case Studies

• Anticancer Activity : A series of thiazole derivatives were synthesized and tested for their anticancer properties against various human cancer cell lines. Compounds with nitro groups at the para position demonstrated maximum activity against Hep-G2 (human hepatocarcinoma) and SKNMC (neuroblastoma) cell lines, with IC50 values reported as 10.8 μM and 11.6 μM respectively .
• Antimicrobial Efficacy : In vitro studies highlighted the antimicrobial potential of this compound derivatives against Mycobacterium tuberculosis and Streptococcus pneumoniae, with minimum inhibitory concentration (MIC) values ranging from 1.0 to 61.2 μM .

Table 1: Biological Activities of this compound Derivatives

Compound	Activity Type	Target Organism/Cell Line	IC50/MIC (μM)
Compound A	Anticancer	Hep-G2	10.8
Compound B	Anticancer	SKNMC	11.6
Compound C	Antimicrobial	S. aureus	5.0
Compound D	Antioxidant	DPPH Assay	0.85

Customer Q & A

Q1: How is Thiazole-4-carboxaldehyde used in the development of potential radiopharmaceutical imaging agents?

A1: While this compound itself doesn't possess inherent radioimaging properties, it serves as a valuable building block in synthesizing more complex molecules with potential applications in this field. For instance, it can be used to create ligands containing thiazole rings, which can then be coordinated to technetium or rhenium tricarbonyl complexes. [] These complexes are being investigated for their potential as diagnostic imaging agents. [] The thiazole ring's ability to coordinate with these metals makes this compound a crucial starting material in developing novel radiopharmaceuticals.

Q2: What are the potential advantages of using Rhenium complexes derived from this compound in radiopharmaceutical research?

A2: Rhenium complexes, particularly those incorporating ligands derived from this compound, offer a safer alternative for studying the chemical behavior of potential radiopharmaceuticals. [] Unlike their technetium counterparts, rhenium complexes lack radioactivity, minimizing potential radiation damage during in vitro and in vivo studies. [] This allows researchers to thoroughly investigate the coordination chemistry, stability, and biodistribution of these complexes without the complications associated with radioactivity. The insights gained from studying rhenium analogs can then guide the development and optimization of technetium-based radiopharmaceuticals.

Q3: Has computational chemistry been used to study this compound and its derivatives?

A3: Yes, computational methods are valuable tools for investigating the properties of this compound and its derivatives. Researchers have employed quantum chemical calculations using various methods like B3LYP and CBS-APNO to evaluate electronic properties such as EHOMO, ELUMO, dipole moment, and molecular volume. [] These calculations provide insights into the reactivity, stability, and potential interactions of these compounds with other molecules. The information obtained from computational studies can be further used to develop quantitative structure-activity relationship (QSAR) models, predicting the properties and activities of new this compound derivatives.

Q4: What synthetic strategies utilize this compound to create potentially bioactive compounds?

A4: this compound serves as a versatile starting material for synthesizing a variety of potentially bioactive molecules. One approach involves its condensation reaction with compounds like 1,3-cyclohexanedione and alkyl 3-aminocrotonate to yield 4-(2-methyl-thiazol-4-yl)-hexahydroquinoline derivatives. [] Furthermore, reacting this compound with benzoyl acetone and thiourea leads to the formation of 1,4-dihydropyrimidine derivatives. [] These synthetic routes highlight the utility of this compound in constructing diverse heterocyclic scaffolds, which are commonly found in various pharmaceuticals and biologically active compounds.